Cas no 40731-16-6 (5-Chloro-3-methyl-1H-indole-2-carbaldehyde)

5-Chloro-3-methyl-1H-indole-2-carbaldehyde is a versatile heterocyclic compound featuring an indole core substituted with a chloro group at the 5-position, a methyl group at the 3-position, and a formyl group at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables further derivatization, while the chloro and methyl substituents enhance its utility in cross-coupling reactions and regioselective modifications. The compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its well-defined molecular architecture supports precise structural control in complex chemical transformations.
5-Chloro-3-methyl-1H-indole-2-carbaldehyde structure
40731-16-6 structure
Product Name:5-Chloro-3-methyl-1H-indole-2-carbaldehyde
CAS No:40731-16-6
MF:C10H8ClNO
MW:193.629621505737
MDL:MFCD08059791
CID:825805
PubChem ID:12858880
Update Time:2025-05-26

5-Chloro-3-methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-methyl-1H-indole-2-carbaldehyde
    • 3-Methyl-5-chlorindol-2-carboxaldehyd
    • 5-Chlor-3-methylindol-2-carboxaldehyd
    • 5-chloro-3-methyl-indole-2-carbaldehyde
    • AG-F-44628
    • AGN-PC-00JTDQ
    • Ambcb4009669
    • CTK4I3639
    • FT-0683683
    • KB-42859
    • 5-Chloro-3-methyl-1H-indole-2-carbaldehyde, AldrichCPR
    • ALBB-013295
    • AKOS005174232
    • CS-0452238
    • G85089
    • LS-04128
    • 1H-Indole-2-carboxaldehyde, 5-chloro-3-methyl-
    • 40731-16-6
    • MFCD08059791
    • DTXSID30511654
    • MDL: MFCD08059791
    • Inchi: 1S/C10H8ClNO/c1-6-8-4-7(11)2-3-9(8)12-10(6)5-13/h2-5,12H,1H3
    • InChI Key: RXJKYRQUSPNHCJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(C)=C(C=O)N2

Computed Properties

  • Exact Mass: 193.02954
  • Monoisotopic Mass: 193.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • PSA: 32.86

5-Chloro-3-methyl-1H-indole-2-carbaldehyde Security Information

  • HazardClass:IRRITANT

5-Chloro-3-methyl-1H-indole-2-carbaldehyde Pricemore >>

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